Cas no 2742659-48-7 (2-(4-Methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate)

• Product Name: 2-(4-Methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate
• CAS No: 2742659-48-7
• MF: C₁₄H₁₀ClF₂NO₃S
• MW: 345.748908519745
• MDL: MFCD34575268
• CID: 5614838
• PubChem ID: 165665542
• Update Time: 2025-07-17

2-(4-Methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate
• 2742659-48-7
• EN300-33374370
• 2-(4-Methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate

• MDL： MFCD34575268
• Inchi： 1S/C14H10ClF2NO3S/c1-8-2-4-9(5-3-8)10(19)6-21-12(20)14(16,17)11-7-22-13(15)18-11/h2-5,7H,6H2,1H3
• InChI Key： JEAXOQMXKNVXMQ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)C(C(=O)OCC(C1C=CC(C)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 345.0037984g/mol
• Monoisotopic Mass: 345.0037984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.5Ų

Additional information on 2-(4-Methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate

Introduction to 2-(4-Methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate (CAS No. 2742659-48-7)

2-(4-Methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2742659-48-7, represents a convergence of fluorine chemistry and heterocyclic pharmacophores, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular framework of this compound incorporates several key structural motifs that are highly relevant to modern drug discovery. The presence of a 4-methylphenyl (or p-tolyl) group provides a hydrophobic aromatic core, which is a common feature in many bioactive molecules. This aromatic ring system not only contributes to the compound's lipophilicity but also serves as a scaffold for further functionalization and interaction with biological targets. The methyl substituent at the para position enhances the metabolic stability and electronic properties of the aromatic ring, influencing its binding affinity and pharmacokinetic profile.

The acetoacetate moiety, represented by the -CH(=O)-CH₂-COO⁻ group in its enol form, is another critical structural component. This functionality is known for its ability to participate in hydrogen bonding interactions and can serve as a pharmacophore in the design of kinase inhibitors and other enzyme-targeting molecules. The α-hydroxy carbonyl group within this moiety is particularly noteworthy, as it can undergo various chemical transformations that are useful in synthetic organic chemistry and drug development.

The introduction of fluorine atoms into the molecular structure is a hallmark of modern medicinal chemistry. In this compound, two fluorine atoms are incorporated into the difluoroacetate group (-CF₂COO⁻). Fluorine substitution is widely employed in pharmaceuticals due to its ability to modulate metabolic stability, improve binding affinity at biological targets, and enhance overall pharmacological activity. The presence of these fluorine atoms likely contributes to the compound's resistance to degradation by metabolic enzymes such as cytochrome P450 enzymes, thereby potentially extending its half-life in vivo.

The heterocyclic component of this molecule is the thiazole ring, specifically substituted with a chloro group at the 2-position and an additional phenyl ring linked through an acetoacetate-like moiety at the 4-position. Thiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The chloro substituent on the thiazole ring further enhances its reactivity and potential for further derivatization, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such compounds with high precision. Studies suggest that the combination of the aromatic ring system, fluorinated acetoacetate group, and thiazole moiety may interact favorably with specific protein targets involved in critical biological pathways. For instance, computational studies have hinted at potential interactions with kinases and other enzymes implicated in cancer progression.

In vitro assays have been conducted to evaluate the biochemical activity of this compound. Preliminary results indicate that it exhibits inhibitory effects on certain kinases, particularly those involved in cell proliferation and survival pathways. These findings align with the growing interest in kinase inhibition as a therapeutic strategy across various diseases. The unique structural features of this molecule may confer selectivity over closely related kinases, reducing off-target effects—a crucial consideration in drug development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of both aromatic rings and the incorporation of fluorinated groups under controlled conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds within the molecule. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also demonstrate the feasibility of producing complex molecules like this one on an industrial scale.

The pharmacokinetic properties of 2-(4-Methylphenyl)-2-oxoethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate (CAS No. 2742659-48-7) are under active investigation to assess its potential as a drug candidate. Early pharmacokinetic studies suggest favorable solubility characteristics due to the presence of polar functional groups such as hydroxyls and carboxylates. Additionally, preliminary toxicology studies indicate low acute toxicity profiles when tested in animal models.

The impact of fluorine substitution on metabolic stability has been extensively studied across numerous pharmaceutical compounds. In this context, the two fluorine atoms present in our target molecule may play a crucial role in reducing susceptibility to oxidative metabolism by Phase II enzymes like glucuronidation or sulfation. This enhanced metabolic stability could translate into improved bioavailability and prolonged therapeutic efficacy upon systemic administration.

The potential applications of this compound extend beyond oncology into other therapeutic areas such as inflammation management and neuroprotection. Thiazole derivatives have shown promise as modulators of inflammatory pathways by inhibiting key enzymes like COX (cyclooxygenase) or LOX (lipoxygenase). Furthermore, recent research has highlighted their role in protecting neuronal cells from oxidative stress—a mechanism relevant to neurodegenerative diseases.

The integration of machine learning models into drug discovery workflows has accelerated virtual screening efforts for novel bioactive compounds like this one. By leveraging large datasets containing known bioactive molecules along with their structural features and biological activities, computational models can predict new compounds that may exhibit similar or improved properties without extensive experimental screening.

The future directions for research involving CAS No 2742659-48-7 include optimizing its chemical structure for enhanced potency while minimizing potential side effects through structure-based drug design approaches such as X-ray crystallography or NMR spectroscopy-guided modifications.